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Compound of Interest

Compound Name: Fmoc-D-Met-OH

Cat. No.: B1141987

Essential Safety and Handling Guide for Fmoc-D-
Met-OH

This guide provides critical safety, handling, and disposal information for Fmoc-D-Met-OH (Na-
(9-Fluorenylmethoxycarbonyl)-D-methionine), a key reagent in solid-phase peptide synthesis.
Adherence to these protocols is essential for ensuring laboratory safety and regulatory
compliance.

Hazard Identification and Classification

Fmoc-D-Met-OH is a combustible solid powder that can range in color from white to light
yellow or beige. While some suppliers classify the compound as not hazardous, aggregated
GHS information from multiple sources indicates potential hazards that necessitate careful
handling.[1][2]

Table 1: GHS Hazard Classification for Fmoc-D-Met-OH
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Hazard Code Hazard Statement GHS Classification
H315 Causes skin irritation Warning

H319 Causes serious eye irritation Warning

H335 May cause respiratory irritation ~ Warning

H302 Harmful if swallowed Warning

H312 Harmful in contact with skin Warning

H332 Harmful if inhaled Warning

Data sourced from aggregated GHS information. The percentage of companies reporting each
hazard varies.[1] Only hazard codes with percentage values above 10% are shown.

Personal Protective Equipment (PPE)

A thorough hazard assessment is required to ensure the appropriate level of protection.[3] The
minimum PPE for handling Fmoc-D-Met-OH is outlined below.

Table 2: Recommended PPE for Handling Fmoc-D-Met-OH

Operation Required PPE Rationale

- Nitrile gloves- Chemical .
Prevents skin contact, eye
. _ safety goggles- N95-rated . )
Handling Solid Powder (e.g., . exposure, and inhalation
o . dust mask or respirator- L .
weighing, transferring) of irritating dust particles.
Lab coat- Closed-toe
[11[4][5]

shoes

| Handling Solutions (e.g., dissolving in DMF, use in synthesis) | - Nitrile gloves (consider
double-gloving)- Chemical safety goggles and a face shield- Lab coat- Closed-toe shoes |
Protects against splashes of the chemical and potentially hazardous solvents. A face shield
offers broader protection when pouring liquids.[3][6] |

Operational Plan: Safe Handling Protocol
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Proper handling procedures are critical to minimize exposure and prevent contamination. All

operations involving Fmoc-D-Met-OH powder or its solutions should be performed within a

certified chemical fume hood to ensure adequate ventilation.[2]

Step 1: Preparation and Weighing

Gather Materials: Before starting, ensure all necessary PPE, spill containment materials, and
waste containers are readily accessible.

Work in a Fume Hood: Place a weigh boat on an analytical balance inside a chemical fume
hood.

Don PPE: Wear the appropriate PPE for handling solids as specified in Table 2.

Transfer Powder: Carefully transfer the required amount of Fmoc-D-Met-OH powder from
the stock container to the weigh boat using a clean spatula. Avoid creating dust.

Secure Container: Tightly close the main stock container immediately after use and store it in
a cool, dry, well-ventilated place, typically at 2-8°C.[4]

Step 2: Dissolution and Use in Synthesis

Select Solvent: Fmoc-D-Met-OH is commonly dissolved in polar solvents like N,N-
Dimethylformamide (DMF) for use in peptide synthesis.[7][8]

Don PPE: Wear the appropriate PPE for handling liquids as specified in Table 2.

Dissolve Reagent: In the fume hood, add the weighed Fmoc-D-Met-OH to the reaction
vessel containing the solvent. Stir until fully dissolved.

Proceed with Synthesis: The resulting solution is now ready for subsequent steps in the
peptide synthesis protocol, such as activation and coupling.[7]

Disposal Plan

Proper segregation and disposal of chemical waste are crucial for environmental protection and

laboratory safety. Never dispose of Fmoc-D-Met-OH or its solutions down the drain.[5]
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Step 1: Waste Segregation

Solid Waste: Collect all contaminated disposable items, such as gloves, weigh boats, and
paper towels, in a designated, clearly labeled, and sealed container for solid chemical waste.
[5] Unused or expired Fmoc-D-Met-OH powder should also be treated as solid waste.

Liguid Waste: Collect all solutions containing Fmoc-D-Met-OH in a separate, labeled, and
securely sealed container for liquid chemical waste.[5] Depending on the solvent used (e.g.,
DMF), this may need to be classified as non-halogenated organic solvent waste.

Step 2: Containerization and Storage

Use Appropriate Containers: Ensure all waste containers are made of chemically resistant
material and can be sealed securely to prevent leaks.[5]

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Fmoc-D-Met-OH," and any other identifiers required by your institution's environmental
health and safety (EHS) program.[5]

Temporary Storage: Store the sealed waste containers in a designated, well-ventilated, and
secure secondary containment area, away from incompatible materials, while awaiting
pickup.[5]

Step 3: Final Disposal

Contact EHS: Arrange for the disposal of all waste through your institution's certified
chemical waste disposal program. Follow their specific procedures for waste pickup and
documentation.

Mandatory Visualization

The following diagram illustrates the complete workflow for safely managing Fmoc-D-Met-OH

in a laboratory setting, from initial preparation to final disposal.
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Caption: Safe Handling Workflow for Fmoc-D-Met-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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